Cas no 865716-13-8 (4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene)

4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene is a brominated and nitrated aromatic compound featuring an allyloxy functional group. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromo and nitro substituents enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The allyloxy group offers additional functionalization potential, enabling further derivatization via click chemistry or polymerization. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for researchers developing complex molecular architectures. The compound is typically handled under controlled conditions due to its potential sensitivity.

4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene structure

865716-13-8 structure

Product Name:4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene

CAS No:865716-13-8

MF:C₉H₈BrNO₃

MW:258.06872177124

MDL:MFCD14652185

CID:1852592

PubChem ID:21075356

Update Time:2025-06-09

4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 4-bromo-2-nitro-1-(2-propenyloxy)-
- EN300-249840
- 865716-13-8
- CS-0242475
- SCHEMBL5644726
- 4-bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene
- XFUFDKHHPMPDRI-UHFFFAOYSA-N
- 4-bromo-2-nitro-1-prop-2-enoxybenzene
- AKOS010632709
- 1-(allyloxy)-4-bromo-2-nitrobenzene
- 4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene
- MDL： MFCD14652185
- Inchi： 1S/C9H8BrNO3/c1-2-5-14-9-4-3-7(10)6-8(9)11(12)13/h2-4,6H,1,5H2
- InChI Key： XFUFDKHHPMPDRI-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])OCC=C

Computed Properties

Exact Mass: 256.96876Da
Monoisotopic Mass: 256.96876Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 55.1Å²

4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B707158-25mg	4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene	865716-13-8		25mg	$ 70.00	2022-06-06
TRC	B707158-50mg	4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene	865716-13-8		50mg	$ 95.00	2022-06-06
TRC	B707158-250mg	4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene	865716-13-8		250mg	$ 340.00	2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1313145-250mg	4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene	865716-13-8	95%	250mg	￥1582.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1313145-1g	4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene	865716-13-8	95%	1g	￥4600.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1313145-2.5g	4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene	865716-13-8	95%	2.5g	￥8416.00	2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1313145-5g	4-Bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene	865716-13-8	95%	5g	￥13327.00	2024-04-28
Enamine	EN300-249840-0.05g	4-bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene	865716-13-8	95%	0.05g	$76.0	2024-06-19
Enamine	EN300-249840-0.1g	4-bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene	865716-13-8	95%	0.1g	$113.0	2024-06-19
Enamine	EN300-249840-0.25g	4-bromo-2-nitro-1-(prop-2-en-1-yloxy)benzene	865716-13-8	95%	0.25g	$162.0	2024-06-19